Cas no 1010824-29-9 (2-Propanol, 1-amino-3-(methylthio)-, hydrochloride (1:1), (2S)-)

• Product Name: 2-Propanol, 1-amino-3-(methylthio)-, hydrochloride (1:1), (2S)-
• CAS No: 1010824-29-9
• MF: C₄H₁₂ClNOS
• MW: 157.662178993225
• CID: 6572124
• Update Time: 2025-06-20

2-Propanol, 1-amino-3-(methylthio)-, hydrochloride (1:1), (2S)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-amino-3-(methylthio)-, hydrochloride (1:1), (2S)-

• Inchi： 1S/C4H11NOS.ClH/c1-7-3-4(6)2-5;/h4,6H,2-3,5H2,1H3;1H/t4-;/m0./s1
• InChI Key： HWYBWSDKBHSXQL-WCCKRBBISA-N
• SMILES： [C@H](O)(CN)CSC.Cl

Additional information on 2-Propanol, 1-amino-3-(methylthio)-, hydrochloride (1:1), (2S)-

2-Propanol, 1-amino-3-(methylthio)-, hydrochloride (1:1), (2S)

CAS No. 1010824-29-9 is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and biochemical research due to its unique structural and functional properties. This compound, formally known as 2-Propanol, 1-amino-3-(methylthio)-, hydrochloride (1:1), (2S), represents a sophisticated derivative of propanol with modifications that enhance its utility in various synthetic and therapeutic applications.

The hydrochloride salt form of this compound ensures enhanced solubility and stability, making it particularly valuable for pharmaceutical formulations. The presence of the amino group at the 1-position and the methylthio group at the 3-position introduces specific reactivity patterns that are exploited in medicinal chemistry for the design of novel bioactive molecules.

Recent advancements in the field of asymmetric synthesis have highlighted the importance of stereopure intermediates in drug development. The (2S) configuration of this compound underscores its role as a chiral building block, which is crucial for creating enantiomerically pure drugs with improved pharmacological profiles. Studies have demonstrated that chiral auxiliaries or catalysts can be employed to achieve high enantiomeric excess in the synthesis of this compound, facilitating its use in constructing complex molecular architectures.

In the realm of drug discovery, this compound has been investigated for its potential as a precursor in the synthesis of protease inhibitors. Proteases play a pivotal role in various biological pathways, and their inhibition is a key strategy in treating diseases such as cancer and inflammation. The unique combination of functional groups in 2-Propanol, 1-amino-3-(methylthio)-, hydrochloride (1:1), (2S) allows for selective interactions with target proteases, making it a promising candidate for further derivatization into potent therapeutic agents.

Moreover, the methylthio group introduces a sulfur atom into the molecular framework, which can serve as a handle for further chemical modifications. Sulfur-containing heterocycles are well-documented for their biological activity and have been incorporated into numerous pharmacophores. The hydrochloride salt form not only improves handling but also enhances reactivity, enabling efficient transformations such as nucleophilic substitution or metal-catalyzed cross-coupling reactions.

The compound's solubility profile in both polar and non-polar solvents makes it adaptable for diverse synthetic methodologies. This flexibility is particularly advantageous in medicinal chemistry where compatibility with various reaction conditions is often required. Researchers have leveraged this property to develop multi-step synthetic routes that incorporate 2-Propanol, 1-amino-3-(methylthio)-, hydrochloride (1:1), (2S) as an intermediate to construct more complex molecules.

Recent studies have also explored the use of this compound in material science applications. The unique structural features and stereochemistry make it a candidate for designing functional materials with specific properties. For instance, its chiral nature could be exploited to create materials with enhanced optical activity or specific recognition capabilities.

The pharmaceutical industry continues to invest in innovative synthetic strategies to optimize drug production processes. The use of (2S)-configured intermediates like 2-Propanol, 1-amino-3-(methylthio)-, hydrochloride (1:1), (2S) aligns with this trend towards greener and more efficient synthesis methods. Continuous flow chemistry and biocatalysis are among the emerging technologies that can be applied to improve the scalability and sustainability of producing such compounds.

In conclusion, CAS No. 1010824-29-9 represents a versatile and highly functional chemical entity with significant potential in pharmaceutical research and development. Its unique structural features, including the (2S) configuration and the presence of both amino and methylthio groups, make it a valuable building block for synthesizing novel bioactive molecules. As research progresses, further applications in drug discovery, material science, and catalysis are expected to emerge, solidifying its importance in the chemical community.